Cas no 133562-36-4 (2-amino-1-2-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-amino-1-2-(trifluoromethyl)phenylethan-1-ol
• CAS No: 133562-36-4
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 1038244
• PubChem ID: 13854746
• Update Time: 2025-10-28

2-amino-1-2-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(2-(trifluoromethyl)phenyl)ethanol
• MQEFMQWFYUHRQY-UHFFFAOYSA-N
• EN300-56379
• 2-amino-1-[2-(trifluoromethyl)phenyl]ethan-1-ol
• DTXSID50551279
• CS-0370278
• Z336086582
• 2-amino-1-[2-(trifluoromethyl)phenyl]ethanol
• A888047
• AKOS000123608
• 133562-36-4
• C77861
• AKOS016051237
• SCHEMBL163013
• 2-amino-1-2-(trifluoromethyl)phenylethan-1-ol

• MDL： MFCD08544093
• Inchi： 1S/C9H10F3NO/c10-9(11,12)7-4-2-1-3-6(7)8(14)5-13/h1-4,8,14H,5,13H2
• InChI Key： MQEFMQWFYUHRQY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(CN)O)(F)F

Computed Properties

• Exact Mass: 205.0715
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Additional information on 2-amino-1-2-(trifluoromethyl)phenylethan-1-ol

Comprehensive Overview of 2-amino-1-[2-(trifluoromethyl)phenyl]ethan-1-ol (CAS No. 133562-36-4)

2-amino-1-[2-(trifluoromethyl)phenyl]ethan-1-ol (CAS No. 133562-36-4) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its amino and trifluoromethyl functional groups, has garnered attention for its unique structural properties and potential utility in drug discovery. Researchers and industry professionals frequently search for CAS 133562-36-4, 2-amino-1-[2-(trifluoromethyl)phenyl]ethanol synthesis, and trifluoromethylphenyl derivatives, reflecting its relevance in modern chemistry.

The molecular structure of 2-amino-1-[2-(trifluoromethyl)phenyl]ethan-1-ol features a phenyl ring substituted with a trifluoromethyl group, enhancing its electron-withdrawing properties. This makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds. The presence of the amino group further expands its reactivity, enabling its use in peptide coupling and chiral synthesis. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of such compounds to minimize environmental impact.

In the pharmaceutical industry, CAS 133562-36-4 is often explored for its potential role in central nervous system (CNS) drug development. The trifluoromethyl moiety is known to improve metabolic stability and bioavailability, making it a key feature in modern medicinal chemistry. Questions like "How to purify 2-amino-1-[2-(trifluoromethyl)phenyl]ethan-1-ol?" or "What solvents are compatible with CAS 133562-36-4?" are commonly encountered in forums and research databases, highlighting the practical challenges and solutions associated with this compound.

From a synthetic perspective, 2-amino-1-[2-(trifluoromethyl)phenyl]ethan-1-ol can be prepared via reductive amination or asymmetric hydrogenation, depending on the desired enantiomeric purity. The compound’s chirality is particularly important for applications requiring high stereoselectivity, such as in catalysis or enzyme inhibition studies. Researchers often search for optimized reaction conditions or alternative synthetic routes to improve yield and reduce costs, reflecting the compound’s industrial significance.

Beyond pharmaceuticals, CAS 133562-36-4 has potential applications in material science, particularly in the design of fluorinated polymers and liquid crystals. The trifluoromethyl group’s ability to alter electronic and steric properties makes it a versatile building block for advanced materials. Searches related to "thermal stability of trifluoromethylphenyl compounds" or "solubility of 2-amino-1-[2-(trifluoromethyl)phenyl]ethan-1-ol" underscore the interdisciplinary interest in this molecule.

In conclusion, 2-amino-1-[2-(trifluoromethyl)phenyl]ethan-1-ol (CAS No. 133562-36-4) is a multifaceted compound with broad applicability in drug discovery, material science, and chemical synthesis. Its unique structural features, combined with growing interest in fluorinated compounds, ensure its continued relevance in scientific research. As the demand for high-purity intermediates and sustainable synthesis methods rises, this compound will likely remain a focal point for innovation and optimization in the years to come.